N-(4-chlorophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[2-(3,5-dimethylpyrazol-1-yl)-6-oxo-4-propylpyrimidin-1-yl]acetamide
• InChI: InChI=1S/C20H22ClN5O2/c1-4-5-17-11-19(28)25(20(23-17)26-14(3)10-13(2)24-26)12-18(27)22-16-8-6-15(21)7-9-16/h6-11H,4-5,12H2,1-3H3,(H,22,27)
• InChI Key: OZMXZVAMWWVIBP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N(C(=N1)N2C(=CC(=N2)C)C)CC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C20H22ClN5O2
• Molecular Weight: 399.9 g/mol

Description

N-(4-chlorophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C20H22ClN5O2 and its molecular weight is 399.88. The purity is usually 95%.
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Scientific Research Applications

Novel Inhibitor Synthesis

A study describes the synthesis and characterization of a novel five-lipoxygenase activity protein (FLAP) inhibitor. This compound, identified as a selective inhibitor, showcases excellent pharmacokinetic properties. The synthesis involves carbon-14 labeling, indicating its potential use in tracing and drug development studies related to inflammation and other FLAP-associated diseases (Latli et al., 2015).

Molecular Structure and Conformation

Another research focuses on the molecular conformations and hydrogen bonding of derivatives of 4-Antipyrine, including the compound . It provides insights into the compound's crystal structure and its interactions, which are crucial for understanding its chemical behavior and potential applications in drug design (Narayana et al., 2016).

Vibrational Spectroscopy Analysis

A detailed study on the vibrational spectroscopic signatures and the effects of rehybridization and hyperconjugation on this compound has been conducted. This research helps in identifying the compound's unique vibrational characteristics, which are essential for its identification and analysis in complex mixtures (Jenepha Mary et al., 2022).

Anticancer Activity

Research into fluoro-substituted compounds related to the structure of interest has revealed potential anti-lung cancer activities. This study suggests that modifications to the core structure of the compound could lead to significant therapeutic applications in cancer treatment (Hammam et al., 2005).